Cas no 2229518-95-8 (O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine)

• Product Name: O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine
• CAS No: 2229518-95-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6100417
• PubChem ID: 165967129
• Update Time: 2025-10-31

O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine
• 2229518-95-8
• EN300-2006265
• O-[1-(2-methoxy-4,5-dimethylphenyl)ethyl]hydroxylamine

• Inchi： 1S/C11H17NO2/c1-7-5-10(9(3)14-12)11(13-4)6-8(7)2/h5-6,9H,12H2,1-4H3
• InChI Key： YFMQZOIELWCTLW-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C)C(C)=CC=1OC)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2229518-95-8 and Product Name: O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine

The compound with CAS No. 2229518-95-8 and the product name O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug discovery. The presence of a hydroxylamine moiety combined with a dimethylphenyl ring system suggests a rich chemical reactivity that could be leveraged for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of aromatic hydroxylamines due to their role as intermediates in the preparation of various bioactive molecules. The specific substitution pattern in O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine, particularly the 2-methoxy group and the 4,5-dimethylphenyl backbone, contributes to its distinct electronic properties and potential interactions with biological targets. These structural elements make it an attractive candidate for further investigation in the context of pharmacological research.

The compound’s potential applications are further underscored by its ability to serve as a precursor in the synthesis of more complex molecules. For instance, the hydroxylamine group can undergo various transformations, including oxidation to form nitrones or reduction to yield amines, which are fundamental building blocks in drug design. Additionally, the aromatic ring system can be modified through cross-coupling reactions or other palladium-catalyzed processes, enabling the creation of derivatives with tailored biological activities.

Recent studies have highlighted the importance of hydroxylamine derivatives in modulating enzyme activity and interacting with protein targets. The structural motif present in O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine aligns well with this trend, as it offers a balance between lipophilicity and polarizability that is often favorable for drug-like properties. Furthermore, computational modeling studies suggest that this compound may exhibit favorable binding affinities to certain enzymes and receptors, making it a promising lead for further optimization.

The synthesis of O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the protection-deprotection strategies for the hydroxylamine group, as well as the regioselective functionalization of the aromatic ring system. Advances in synthetic methodologies have enabled more efficient and scalable routes to such compounds, which is crucial for both academic research and industrial applications.

From a mechanistic perspective, understanding how O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine interacts with biological systems is essential for its potential therapeutic use. The methoxy group at position 2 influences electron density distribution across the aromatic ring, which can modulate reactivity and binding interactions. Similarly, the dimethyl substituents at positions 4 and 5 contribute to steric hindrance and electronic effects that are critical for fine-tuning biological activity. These features make this compound a valuable tool for studying structure-activity relationships (SAR) in drug discovery.

In conclusion, O-1-(2-methoxy-4,5-dimethylphenyl)ethylhydroxylamine represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical candidates. Its unique combination of functional groups and substitution patterns positions it as a promising intermediate for further chemical exploration. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in identifying new therapeutic strategies and advancing drug development pipelines.